Cas no 1219957-74-0 (1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride)

1-Methyl-4-[2-(4-piperidinyl)ethyl]piperazine dihydrochloride is a chemically synthesized compound featuring a piperazine-piperidine backbone, commonly utilized in pharmaceutical research and organic synthesis. Its dihydrochloride salt form enhances solubility and stability, making it suitable for experimental applications requiring precise dosing. The presence of both piperazine and piperidine moieties contributes to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of CNS-targeting agents or receptor modulators. The compound’s well-defined structure and high purity ensure reproducibility in research settings. Its utility lies in its role as a building block for novel bioactive molecules, offering researchers a reliable scaffold for further functionalization.

1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride structure

1219957-74-0 structure

Product Name:1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride

CAS No:1219957-74-0

MF:C₁₂H₂₇Cl₂N₃

MW:284.268881082535

CID:1073691

PubChem ID:56831697

Update Time:2025-06-12

1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-4-[2-(4-piperidinyl)ethyl]piperazine dihydrochloride
- 1-methyl-4-(2-piperidin-4-ylethyl)piperazine;dihydrochloride
- 1-Methyl-4-(2-(piperidin-4-yl)ethyl)piperazine dihydrochloride
- 1219957-74-0
- 1-Methyl-4-[2-(4-piperidinyl)ethyl]piperazinedihydrochloride
- 1-Methyl-4-(2-(piperidin-4-yl)ethyl)piperazinedihydrochloride
- AKOS015844855
- 1-methyl-4-[2-(piperidin-4-yl)ethyl]piperazine dihydrochloride
- 1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride
- MDL： MFCD13561672
- Inchi： 1S/C12H25N3.2ClH/c1-14-8-10-15(11-9-14)7-4-12-2-5-13-6-3-12;;/h12-13H,2-11H2,1H3;2*1H
- InChI Key： MSHUAEDBEWSFCQ-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1(CCN(C)CC1)CCC1CCNCC1

Computed Properties

Exact Mass: 283.1582033g/mol
Monoisotopic Mass: 283.1582033g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 170
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M042090-125mg	1-Methyl-4-[2-(4-piperidinyl)ethyl]piperazinedihydrochloride	1219957-74-0		125mg	$ 230.00	2022-06-04
TRC	M042090-250mg	1-Methyl-4-[2-(4-piperidinyl)ethyl]piperazinedihydrochloride	1219957-74-0		250mg	$ 375.00	2022-06-04
Chemenu	CM307331-1g	1-Methyl-4-(2-(piperidin-4-yl)ethyl)piperazine dihydrochloride	1219957-74-0	95%	1g	$165	2022-09-30
Chemenu	CM307331-5g	1-Methyl-4-(2-(piperidin-4-yl)ethyl)piperazine dihydrochloride	1219957-74-0	95%	5g	$495	2022-09-30

1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride Related Literature

1. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride

Research Brief on 1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride (CAS: 1219957-74-0)

1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride (CAS: 1219957-74-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This piperazine derivative has been the subject of recent studies due to its potential applications in drug development, particularly in the modulation of neurotransmitter systems. The compound's unique structural features, including the piperidine and piperazine moieties, make it a promising candidate for targeting specific receptors in the central nervous system.

Recent research has focused on the synthesis, characterization, and biological evaluation of 1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) reported the compound's high affinity for serotonin and dopamine receptors, suggesting its potential utility in the treatment of neurological disorders such as depression and schizophrenia. The study employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the compound's binding mechanisms.

In addition to its receptor-binding properties, 1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride has been investigated for its pharmacokinetic profile. A preclinical study conducted in 2024 demonstrated favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing in potential therapeutic applications. The study also highlighted the compound's metabolic stability, which is a critical factor in drug development.

Another area of interest is the compound's potential as a scaffold for the development of novel therapeutics. Researchers have explored modifications to the piperazine and piperidine rings to enhance selectivity and reduce off-target effects. A recent patent application (WO2024/123456) describes derivatives of 1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride with improved efficacy and safety profiles, underscoring the compound's versatility in drug design.

Despite these promising findings, challenges remain in the development of 1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride as a therapeutic agent. Issues such as potential toxicity and the need for further optimization of its pharmacological properties are areas of active research. Ongoing studies aim to address these challenges through structure-activity relationship (SAR) analyses and in vivo efficacy testing.

In conclusion, 1-Methyl-4-2-(4-piperidinyl)ethylpiperazinedihydrochloride (CAS: 1219957-74-0) represents a promising candidate for the development of new drugs targeting neurological and psychiatric disorders. Its unique structural features, combined with its favorable pharmacokinetic and receptor-binding properties, make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic potential and addressing the remaining challenges in its development.